Cas no 2287283-84-3 (6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole)
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties
Names and Identifiers
-
- 2287283-84-3
- 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
- EN300-6750073
-
- Inchi: 1S/C9H4ClF6N3/c10-5-2-7-6(1-4(5)9(14,15)16)17-18-19(7)3-8(11,12)13/h1-2H,3H2
- InChI Key: XYMPPOKKVDJPPV-UHFFFAOYSA-N
- SMILES: ClC1C(C(F)(F)F)=CC2=C(C=1)N(CC(F)(F)F)N=N2
Computed Properties
- Exact Mass: 302.9997938g/mol
- Monoisotopic Mass: 302.9997938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 30.7Ų
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6750073-0.05g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 0.05g |
$707.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-0.1g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 0.1g |
$741.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-0.25g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 0.25g |
$774.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-0.5g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 0.5g |
$809.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-1.0g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 1g |
$842.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-2.5g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 2.5g |
$1650.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-5.0g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 5g |
$2443.0 | 2023-05-30 | ||
| Enamine | EN300-6750073-10.0g |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole |
2287283-84-3 | 10g |
$3622.0 | 2023-05-30 |
6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole
Recent Advances in the Study of 6-Chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS: 2287283-84-3)
The compound 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole (CAS: 2287283-84-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and chloro substituents, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing valuable insights into its mechanism of action and potential as a drug candidate.
One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for further pharmacological evaluation. The compound's stability under physiological conditions has also been investigated, revealing its suitability for in vivo studies. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity and purity.
In terms of biological activity, preliminary studies have demonstrated that 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole exhibits potent inhibitory effects against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, it has shown significant activity against kinases and proteases, which are often implicated in disease progression. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer and autoimmune disorders.
Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and potential side effects. Early results indicate that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and minimal toxicity in preclinical models. However, more extensive toxicological studies are needed to ensure its safety for human use.
In conclusion, the recent studies on 6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole highlight its potential as a versatile and effective therapeutic agent. The compound's unique chemical structure and promising biological activity make it a valuable candidate for further drug development. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and conducting clinical trials to evaluate its efficacy and safety in humans.
2287283-84-3 (6-chloro-1-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-benzotriazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)